Cas no 139743-94-5 (3-Benzothiepin-2-carboxamide,N-(4-chlorophenyl)-1,2,4,5-tetrahydro-9-(1-methylethyl)-5-oxo-)

• Product Name: 3-Benzothiepin-2-carboxamide,N-(4-chlorophenyl)-1,2,4,5-tetrahydro-9-(1-methylethyl)-5-oxo-
• CAS No: 139743-94-5
• MF: C₂₀H₂₀ClNO₂S
• MW: 373.89630317688
• CID: 1280266
• Update Time: 2024-08-03

3-Benzothiepin-2-carboxamide,N-(4-chlorophenyl)-1,2,4,5-tetrahydro-9-(1-methylethyl)-5-oxo- Chemical and Physical Properties

Names and Identifiers

• 3-Benzothiepin-2-carboxamide,N-(4-chlorophenyl)-1,2,4,5-tetrahydro-9-(1-methylethyl)-5-oxo-
• 3-Benzothiepin-2-carboxamide, N-(4-chlorophenyl)-1,2,4,5-tetrahydro-9-(1-methylethyl)-5-oxo-

• Inchi： 1S/C20H20ClNO2S/c1-12(2)15-4-3-5-16-17(15)10-19(25-11-18(16)23)20(24)22-14-8-6-13(21)7-9-14/h3-9,12,19H,10-11H2,1-2H3,(H,22,24)
• InChI Key： JURKHKICKPUFQL-UHFFFAOYSA-N
• SMILES： S1CC(=O)C2=CC=CC(C(C)C)=C2CC1C(NC1=CC=C(Cl)C=C1)=O

Computed Properties

• Exact Mass: 373.0905

Experimental Properties

• Density: 1.286±0.06 g/cm3(Predicted)
• Boiling Point: 593.7±50.0 °C(Predicted)
• PSA: 46.17
• pka: 12.52±0.70(Predicted)